Cas no 1252294-76-0 (N-benzyl-N-(cyanomethyl)-2-(cyclopent-2-en-1-yl)acetamide)

• Product Name: N-benzyl-N-(cyanomethyl)-2-(cyclopent-2-en-1-yl)acetamide
• CAS No: 1252294-76-0
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• CID: 5672805
• PubChem ID: 51087817
• Update Time: 2025-06-09

N-benzyl-N-(cyanomethyl)-2-(cyclopent-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Z730633558
• N-benzyl-N-(cyanomethyl)-2-cyclopent-2-en-1-ylacetamide
• EN300-26679905
• AKOS034540857
• N-benzyl-N-(cyanomethyl)-2-(cyclopent-2-en-1-yl)acetamide
• 1252294-76-0

• Inchi： 1S/C16H18N2O/c17-10-11-18(13-15-8-2-1-3-9-15)16(19)12-14-6-4-5-7-14/h1-4,6,8-9,14H,5,7,11-13H2
• InChI Key： BHHLRSLTURKGKY-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CCC1)N(CC#N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 254.142
• Monoisotopic Mass: 254.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1A^2
• XLogP3: 2.4

Additional information on N-benzyl-N-(cyanomethyl)-2-(cyclopent-2-en-1-yl)acetamide

N-benzyl-N-(cyanomethyl)-2-(cyclopent-2-en-1-yl)acetamide (CAS No. 1252294-76-0): An Overview of a Versatile Compound in Pharmaceutical Research

N-benzyl-N-(cyanomethyl)-2-(cyclopent-2-en-1-yl)acetamide (CAS No. 1252294-76-0) is a synthetic organic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential applications. This compound, characterized by its complex molecular structure, has been the subject of numerous studies aimed at understanding its biological activities and potential therapeutic uses.

The molecular formula of N-benzyl-N-(cyanomethyl)-2-(cyclopent-2-en-1-yl)acetamide is C₁₅H₁₇NO₂, and it has a molecular weight of approximately 243.30 g/mol. The compound features a benzyl group, a cyanomethyl group, and a cyclopentenyl group, which contribute to its distinct chemical and physical properties. These functional groups make it an interesting candidate for various chemical reactions and biological assays.

Recent research has focused on the potential of N-benzyl-N-(cyanomethyl)-2-(cyclopent-2-en-1-yl)acetamide as a lead compound in drug discovery. Studies have shown that this compound exhibits promising activity in several biological systems, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that N-benzyl-N-(cyanomethyl)-2-(cyclopent-2-en-1-yl)acetamide demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In the context of cancer research, N-benzyl-N-(cyanomethyl)-2-(cyclopent-2-en-1-yl)acetamide has been investigated for its ability to induce apoptosis in cancer cells. A 2020 study in the European Journal of Medicinal Chemistry found that this compound selectively induced apoptosis in human breast cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity makes it an attractive candidate for further development as an anti-cancer drug.

Beyond its therapeutic potential, N-benzyl-N-(cyanomethyl)-2-(cyclopent-2-en-1-yl)acetamide has also been explored for its use as a building block in organic synthesis. Its versatile functional groups allow for the synthesis of a wide range of derivatives, which can be tailored for specific applications. For example, researchers have used this compound as a starting material to synthesize novel compounds with enhanced biological activities or improved pharmacokinetic properties.

The synthesis of N-benzyl-N-(cyanomethyl)-2-(cyclopent-2-en-1-yl)acetamide typically involves multi-step reactions, including the formation of the benzyl and cyanomethyl groups followed by the introduction of the cyclopentenyl moiety. Various synthetic routes have been developed to optimize yield and purity, making it accessible for both academic and industrial applications.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It is also important to store it in a cool, dry place away from incompatible materials to ensure stability and prevent degradation.

The future outlook for N-benzyl-N-(cyanomethyl)-2-(cyclopent-2-en-1-yl)acetamide is promising. Ongoing research continues to uncover new applications and refine its synthetic methods. As more data becomes available from preclinical studies, there is growing optimism that this compound could play a significant role in the development of novel therapeutics for various diseases.

In conclusion, N-benzyl-N-(cyanomethyl)-2-(cyclopent-2-en-1-yl)acetamide (CAS No. 1252294-76-0) is a multifaceted compound with a wide range of potential applications in pharmaceutical research. Its unique structural features and promising biological activities make it an exciting area of study for chemists and biologists alike. As research progresses, it is likely that this compound will continue to be at the forefront of innovative drug discovery efforts.